Cas no 1806326-64-6 (2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole)

• Product Name: 2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole
• CAS No: 1806326-64-6
• MF: C₉H₅ClF₃NOS
• MW: 267.65531039238
• CID: 4820044
• Update Time: 2025-06-15

2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole

• Inchi： 1S/C9H5ClF3NOS/c10-4-7-14-8-5(15-7)2-1-3-6(8)16-9(11,12)13/h1-3H,4H2
• InChI Key： VVWFWJJAIBHXPR-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C(=CC=CC=2O1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 3.9
• Topological Polar Surface Area: 51.3

Additional information on 2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole

Introduction to 2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole (CAS No. 1806326-64-6)

2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole, identified by the chemical formula CAS No. 1806326-64-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzo[d]oxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both a chloromethyl group and a trifluoromethylthio substituent in its molecular framework endows it with unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The benzo[d]oxazole core is a privileged structure in drug discovery, exhibiting efficacy in various therapeutic areas such as anti-inflammatory, antiviral, and anticancer applications. The introduction of the chloromethyl group at the 2-position enhances reactivity, allowing for further functionalization through nucleophilic addition reactions. Concurrently, the trifluoromethylthio moiety at the 4-position introduces electronic and steric effects that can modulate binding affinity and metabolic stability, critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the potential of 2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole as a lead compound for addressing unmet medical needs. Studies have demonstrated its utility in inhibiting specific enzymatic targets implicated in chronic diseases. For instance, research has shown that derivatives of this compound exhibit inhibitory activity against kinases and other enzymes involved in tumor progression. The trifluoromethylthio group, in particular, has been shown to enhance binding interactions with biological targets, improving pharmacokinetic profiles.

The synthetic pathways for 2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole have been optimized to ensure high yield and purity, making it accessible for further derivatization. Modern synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled the efficient construction of complex analogs while maintaining structural integrity. These methodologies align with green chemistry principles, minimizing waste and improving sustainability in drug development processes.

In clinical research, 2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole has been investigated for its potential in treating inflammatory disorders. Preclinical studies indicate that certain derivatives exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. The combination of the chloromethyl and trifluoromethylthio groups appears to synergistically enhance biological activity, offering a dual mechanism of action that could be exploited for therapeutic benefit.

The compound's structural features also make it an attractive candidate for developing small-molecule probes in biochemical research. By serving as a scaffold for generating libraries of derivatives, researchers can explore structure-activity relationships (SAR) to identify new pharmacophores. High-throughput screening (HTS) techniques have been employed to rapidly assess the biological potency of various analogs, accelerating the discovery process.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole with target proteins. These studies have provided insights into how modifications at the 2- and 4-positions can influence binding affinity and selectivity. Predictive modeling tools have been instrumental in guiding synthetic efforts toward optimizing lead compounds for clinical development.

The pharmaceutical industry has taken note of the promising properties of this compound, with several companies exploring its potential for novel drug candidates. Collaborative efforts between academic researchers and industry scientists are underway to further refine synthetic routes and evaluate biological activity in vitro and in vivo. The integration of cutting-edge technologies such as CRISPR-Cas9 gene editing and organ-on-a-chip platforms is enhancing the translational potential of compounds like 2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole.

Future directions in research may focus on exploring alternative synthetic strategies to improve scalability and cost-efficiency. Additionally, investigating the compound's interaction with cellular pathways could uncover new therapeutic applications beyond its initial scope. The versatility of its molecular framework suggests that further derivatization will continue to yield novel compounds with enhanced pharmacological properties.

In summary,2-(Chloromethyl)-4-(trifluoromethylthio)benzo[d]oxazole (CAS No. 1806326-64-6) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its role as a lead compound for drug development underscores its importance in addressing contemporary challenges in healthcare. As research progresses, this compound is poised to contribute to the discovery of next-generation therapeutics targeting various diseases.